Cas no 388-45-4 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-7,9-dimethylbenzo[c]acridine
- 3-Fluor-6,10-dimethyl-1,2-benzacridin
- 5-Fluor-7,9-dimethyl-benz[c]acridin
- 5-Fluor-7,9-dimethylbenz< c> acridin
- 5-fluoro-7,9-dimethyl-benz[c]acridine
- 5-fluoro-7,9-dimethyl-benzo[c]acridine
- AC1L7RSI
- NSC240716
- DTXSID70311251
- 388-45-4
- NSC-240716
-
-
- Inchi: 1S/C19H14FN/c1-11-7-8-18-15(9-11)12(2)16-10-17(20)13-5-3-4-6-14(13)19(16)21-18/h3-10H,1-2H3
- InChI Key: SYNKIRSCHBJVAR-UHFFFAOYSA-N
- SMILES: FC1=CC2C(C3C=CC=CC=31)=NC1C=CC(C)=CC=1C=2C
Computed Properties
- Exact Mass: 275.11112
- Monoisotopic Mass: 275.111027613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
- LogP: 5.29710
Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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